Cas no 4830-05-1 (3,3-dimethyloxan-2-one)

• Product name: 3,3-dimethyloxan-2-one
• CAS No: 4830-05-1
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD07369942
• CID: 335090
• PubChem ID: 281856

3,3-dimethyloxan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,tetrahydro-3,3-dimethyl-
• 3,3-DIMETHYL-TETRAHYDRO-PYRAN-2-ONE
• 3,3-Dimethyltetrahydro-2H-pyran-2-one
• 3,3-Dimethyl-tetrahydro-pyran-2-on
• tetrahydro-3,3-dimethyl-2(2H)pyranone
• tetrahydro-3,3-dimethyl-2H-pyran-2-one
• 3,3-dimethyloxan-2-one
• 3,3-dimethyl-tetrahydro-pyran-2-one, AldrichCPR
• FT-0687257
• MFCD07369942
• Pyranone, tetrahydrodimethyl-
• AKOS006343025
• Dimethylvalerolacton
• AS-37629
• tetrahydro-3,3-dimethylpyran-2-one
• 4830-05-1
• 3,3-dimethyltetrahydropyran-2-one
• A1-03155
• EN300-155200
• DTXSID90964046
• alpha,alpha-dimethyl-delta-valerolactone
• NSC-134778
• 3,3-dimethyl-tetrahydropyran-2-one
• NSC134778
• SCHEMBL441725
• CS-0097007
• SY254133
• CJNWCYZELLHABH-UHFFFAOYSA-N
• DB-087213

• MDL： MFCD07369942
• Inchi： InChI=1S/C7H12O2/c1-7(2)4-3-5-9-6(7)8/h3-5H2,1-2H3
• InChI Key： CJNWCYZELLHABH-UHFFFAOYSA-N
• SMILES： CC1(C)CCCOC1=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• PSA: 26.3

3,3-dimethyloxan-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 3,3-dimethyloxan-2-one

Exploring the Versatile Applications of 2H-Pyran-2-one, tetrahydro-3,3-dimethyl- (CAS No. 4830-05-1)

2H-Pyran-2-one, tetrahydro-3,3-dimethyl- (CAS No. 4830-05-1) is a fascinating organic compound that has garnered significant attention in various industries due to its unique chemical properties and wide-ranging applications. This tetrahydro-3,3-dimethyl-2H-pyran-2-one derivative is particularly valued for its role as a versatile intermediate in organic synthesis, making it a crucial component in pharmaceuticals, fragrances, and specialty chemicals.

The molecular structure of 2H-Pyran-2-one, tetrahydro-3,3-dimethyl- features a six-membered lactone ring with two methyl groups at the 3-position, contributing to its stability and reactivity. This structural configuration makes it an excellent building block for more complex molecules, especially in the development of flavor and fragrance compounds. Recent trends in the cosmetic and food industries have shown increased demand for such intermediates, as manufacturers seek to create novel, natural-identical aroma chemicals.

In pharmaceutical research, tetrahydro-3,3-dimethyl-2H-pyran-2-one serves as a key precursor for various drug candidates. Its ability to undergo diverse chemical transformations makes it particularly valuable in medicinal chemistry. Researchers are currently exploring its potential in developing new anti-inflammatory agents and central nervous system (CNS) drugs, responding to the growing global focus on neurological health and chronic disease management.

The synthesis of 2H-Pyran-2-one, tetrahydro-3,3-dimethyl- typically involves cyclization reactions of appropriate diols or keto acids. Modern green chemistry approaches have optimized these processes to improve yield and reduce environmental impact, aligning with current industry demands for sustainable production methods. These advancements have made the compound more accessible for various industrial applications while maintaining high purity standards.

From a market perspective, the demand for tetrahydro-3,3-dimethyl-2H-pyran-2-one derivatives has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical and fragrance industries are expanding rapidly. Industry analysts attribute this trend to increasing consumer spending on personal care products and the continuous development of new therapeutic agents. The compound's versatility ensures its relevance across multiple sectors, making it a valuable asset in specialty chemical portfolios.

Quality control measures for 2H-Pyran-2-one, tetrahydro-3,3-dimethyl- are rigorous, with manufacturers employing advanced analytical techniques like GC-MS and HPLC to ensure product consistency. These quality assurance protocols are particularly important for pharmaceutical-grade material, where purity requirements are exceptionally high. The compound typically appears as a colorless to pale yellow liquid with a characteristic mild odor, and its physical properties are well-documented for various industrial applications.

Recent innovations in 2H-Pyran-2-one chemistry have opened new possibilities for this compound family. Researchers are investigating its potential in material science applications, particularly in the development of novel polymers with specific optical or mechanical properties. These developments respond to the growing need for advanced materials in electronics and biomedical engineering sectors.

Storage and handling of tetrahydro-3,3-dimethyl-2H-pyran-2-one require standard laboratory precautions. The compound should be kept in tightly sealed containers away from strong oxidizing agents and extreme temperatures. While not classified as hazardous under normal handling conditions, proper ventilation and personal protective equipment are recommended when working with this chemical in industrial quantities.

The future outlook for 2H-Pyran-2-one, tetrahydro-3,3-dimethyl- remains positive, with ongoing research exploring its potential in emerging fields like biocatalysis and green chemistry applications. As industries continue to prioritize sustainable and efficient chemical processes, this compound's role as a versatile intermediate is likely to expand further, potentially leading to new applications in energy storage and environmental technologies.

For researchers and industry professionals seeking detailed technical information about 2H-Pyran-2-one, tetrahydro-3,3-dimethyl-, numerous peer-reviewed studies and patents are available that document its synthesis, properties, and applications. These resources provide valuable insights for those looking to incorporate this compound into their work, whether in academic research or industrial production settings.